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An In-depth Technical Guide to 2-Vanillin-d3
Abstract

This technical guide provides a comprehensive overview of 2-Vanillin-d3 (2-Hydroxy-3-methoxybenzaldehyde-d3), a deuterated analog of 2-vanillin. 

standard in quantitative mass spectrometry. The guide aims to offer both foundational knowledge and practical insights into the utilization of this stable

Introduction
2-Vanillin, or 2-hydroxy-3-methoxybenzaldehyde, is an organic compound and an isomer of the more commonly known vanillin (4-hydroxy-3-methoxy

its chemical behavior.

2-Vanillin-d3 is the deuterated form of 2-vanillin, where three hydrogen atoms in the methoxy group are replaced by deuterium atoms. This isotopic s

ionization effects, effectively normalizing variations in sample preparation and instrument response.[5][6] This guide will explore the essential technica

Chemical Structure and Isotopic Labeling
The chemical structure of 2-Vanillin-d3 is fundamental to its function. The molecule consists of a benzene ring substituted with a hydroxyl group, a de

Significance of Deuterium Labeling: The three deuterium atoms on the methoxy group provide a stable, non-radioactive isotopic label. This specific pl

spectrometer.[6]
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Caption: A general workflow for the synthesis of 2-Vanillin-d3.

Detailed Protocol:

Reaction Setup: In a round-bottom flask, dissolve 2,3-dihydroxybenzaldehyde in a suitable polar aprotic solv
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Base Addition: Add a slight excess of a weak base, such as potassium carbonate, to deprotonate the more acid

Methylation: Add deuterated methyl iodide (CD₃I) to the reaction mixture. The amount should be stoichiometri

Reaction: Stir the mixture at room temperature or under gentle reflux for several hours until the reaction i

Workup: After cooling, filter the mixture to remove the base. Quench the reaction by adding water.

Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under

Analytical Characterization

The identity and purity of 2-Vanillin-d3 are confirmed using various analytical techniques, with Mass Spectrom

Mass Spectrometry (MS): MS is used to confirm the molecular weight and the incorporation of deuterium atoms. T

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show the absence of a signal for the methoxy protons, which is typicall

¹³C NMR: The carbon NMR spectrum will show a characteristic triplet for the deuterated methoxy carbon due to

Analytical Workflow for Quality Control:

```dot

digraph "Analytical_Workflow" {

  graph [rankdir="TB", splines=ortho];

  node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];

  edge [fontname="Arial", fontsize=9, color="#5F6368"];

sample [label="2-Vanillin-d3 Sample", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

dissolve [label="Dissolve in appropriate solvent\n(e.g., Acetonitrile for LC-MS, CDCl3 for NMR)"];

lcms [label="LC-MS Analysis"];

nmr [label="NMR Spectroscopy\n(¹H and ¹³C)"];

data_lcms [label="Confirm Molecular Weight\n(m/z = 155) and Purity"];

data_nmr [label="Confirm Structure and\nIsotopic Labeling Position"];

report [label="Generate Certificate of Analysis", shape=document, style=filled, fillcolor="#FBBC05", fontcolo

sample -> dissolve;

dissolve -> lcms;

dissolve -> nmr;

lcms -> data_lcms;

nmr -> data_nmr;

data_lcms -> report;

data_nmr -> report;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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